Cas no 499769-90-3 (2-quinoxalinylboronic acid)

• Product Name: 2-quinoxalinylboronic acid
• CAS No: 499769-90-3
• MF: C₈H₇BN₂O₂
• MW: 173.964381456375
• CID: 932976
• PubChem ID: 45117469
• Update Time: 2025-10-31

2-quinoxalinylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-quinoxalinylboronic acid
• 2-QUINOXALINYLBORONIC ACID,97
• quinoxalin-2-ylboronic acid
• SCHEMBL3677354
• quinoxalin-2-ylboronicacid
• AKOS006291912
• 2-QUINOXALINYLBORONIC ACID,97%
• (quinoxalin-2-yl)boronic acid
• DTXSID80668622
• DA-05460
• 499769-90-3

• Inchi： 1S/C8H7BN2O2/c12-9(13)8-5-10-6-3-1-2-4-7(6)11-8/h1-5,12-13H
• InChI Key： YZAMRPPXVOZTJJ-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C2C=CC=CC2=N1)O

Computed Properties

• Exact Mass: 174.0600576g/mol
• Monoisotopic Mass: 174.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-quinoxalinylboronic acid

Introduction to 2-quinoxalinylboronic acid (CAS No. 499769-90-3)

2-quinoxalinylboronic acid, with the chemical identifier CAS No. 499769-90-3, is a specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical and materials science. Boronic acids are well-known for their versatile applications, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The quinoxaline moiety, a fused heterocyclic system consisting of a benzene ring and a pyrazine ring, introduces unique electronic and steric properties to the molecule, making it a valuable building block for various chemical transformations.

The structure of 2-quinoxalinylboronic acid features a boronic acid functional group (-B(OH)₂) attached to a quinoxaline core. This combination allows the compound to participate in diverse chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are widely used in organic synthesis for the construction of complex molecular architectures. The boronic acid group is particularly useful in these reactions due to its ability to form stable complexes with transition metals, facilitating the formation of carbon-carbon bonds.

In recent years, 2-quinoxalinylboronic acid has been explored for its potential applications in drug discovery and development. The quinoxaline scaffold is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged these properties to design novel therapeutic agents targeting specific disease pathways. For instance, studies have shown that derivatives of quinoxaline can inhibit the activity of certain enzymes involved in cancer cell proliferation, making them promising candidates for further development.

One of the most compelling aspects of 2-quinoxalinylboronic acid is its role as an intermediate in the synthesis of more complex molecules. The boronic acid functionality enables its use in cross-coupling reactions, which are essential for constructing intricate molecular frameworks. These reactions are particularly valuable in the pharmaceutical industry, where precise control over molecular structure is crucial for achieving desired biological activity. The ability to introduce a quinoxaline moiety at specific positions within a molecule through these reactions opens up numerous possibilities for designing new drugs.

Recent advancements in synthetic chemistry have further enhanced the utility of 2-quinoxalinylboronic acid. Techniques such as flow chemistry and photoredox catalysis have enabled more efficient and scalable synthesis of boronic acid derivatives. These methods not only improve yield but also reduce the environmental impact of chemical production. The ability to produce high-purity 2-quinoxalinylboronic acid on a larger scale is essential for industrial applications, particularly in pharmaceutical manufacturing.

The biological activity of 2-quinoxalinylboronic acid has also been investigated in detail. Initial studies have suggested that this compound may exhibit properties that make it useful in treating various diseases. For example, research has indicated that it can interact with specific proteins involved in inflammatory responses, potentially leading to novel anti-inflammatory therapies. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential use for treating neurological disorders.

In conclusion, 2-quinoxalinylboronic acid (CAS No. 499769-90-3) is a versatile and promising compound with significant applications in pharmaceutical research and materials science. Its unique structure combining a boronic acid group with a quinoxaline core makes it an invaluable tool for synthetic chemists and drug developers. As research continues to uncover new applications and synthetic methods for this compound, its importance is likely to grow even further.